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Compound of Interest

Compound Name: 3-Cyano-4-hydroxybenzoic Acid

Cat. No.: B1279151 Get Quote

For Researchers, Scientists, and Drug Development Professionals

The safe and compliant disposal of chemical waste is a critical component of laboratory safety

and environmental responsibility. This guide provides detailed, step-by-step procedures for the

proper disposal of 3-Cyano-4-hydroxybenzoic acid, ensuring the safety of laboratory

personnel and adherence to regulatory standards.

Immediate Safety and Hazard Information
3-Cyano-4-hydroxybenzoic acid (CAS No. 70829-28-6) presents several hazards that must

be understood before handling and disposal.[1] According to its Safety Data Sheet (SDS), this

compound is classified as follows:

Acute Toxicity, Oral (Category 4): Harmful if swallowed.[1]

Skin Irritation (Category 2): Causes skin irritation.[1]

Serious Eye Irritation (Category 2A): Causes serious eye irritation.[1]

Specific Target Organ Toxicity — Single Exposure (Category 3), Respiratory System: May

cause respiratory irritation.[1]

Always handle this chemical in a well-ventilated area, wearing appropriate personal protective

equipment (PPE), including gloves, safety glasses or goggles, and a lab coat.[1] An emergency

eye wash station and safety shower should be readily accessible.[1]
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Quantitative Hazard Classification
For quick reference, the Globally Harmonized System (GHS) classification for 3-Cyano-4-
hydroxybenzoic acid is summarized below.

Hazard Class Category Hazard Statement

Acute Toxicity (Oral) 4 H302: Harmful if swallowed

Skin Irritation 2 H315: Causes skin irritation

Serious Eye Irritation 2A
H319: Causes serious eye

irritation

Specific Target Organ Toxicity -

Single Exposure
3

H335: May cause respiratory

irritation

Data sourced from the Safety Data Sheet for 3-Cyano-4-hydroxybenzoic acid.[1]

Step-by-Step Disposal Protocol
The disposal of 3-Cyano-4-hydroxybenzoic acid must be managed as hazardous waste in

accordance with federal, state, and local regulations.[2][3][4] The following protocol outlines the

necessary steps for its proper disposal.

Experimental Workflow for Disposal
Caption: Workflow for the proper disposal of 3-Cyano-4-hydroxybenzoic acid.

Detailed Methodologies
1. Waste Identification and Minimization:

All waste containing 3-Cyano-4-hydroxybenzoic acid, including pure substance,

contaminated labware (e.g., weigh boats, gloves), and solutions, must be treated as

hazardous waste.

Practice waste minimization by ordering only the necessary amount of the chemical and

preparing solutions in quantities appropriate for the experiment.[2]
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2. Container Selection and Labeling:

Select a waste container that is chemically compatible with 3-Cyano-4-hydroxybenzoic
acid and any solvents used.[5] Plastic containers are often preferred for solid waste.[2]

The container must be in good condition, with a secure, leak-proof lid.[5]

Label the container clearly with the words "Hazardous Waste," the full chemical name "3-
Cyano-4-hydroxybenzoic acid," and the associated hazards (e.g., "Irritant," "Harmful if

Swallowed").[6]

3. Segregation and Collection:

Collect waste at or near the point of generation in a designated Satellite Accumulation Area

(SAA).[2][6]

Crucially, do not mix this waste with incompatible materials. The SDS for 3-Cyano-4-
hydroxybenzoic acid lists strong oxidizing agents as incompatible.[1] Keep it separate from

other waste streams such as flammable liquids, oxidizers, and corrosive acids or bases to

prevent dangerous reactions.[7][8]

4. Storage:

Store the sealed waste container in a secondary containment bin or tray to prevent spills.

The SAA must be under the control of laboratory personnel and away from heat sources or

direct sunlight.[5][8]

Do not accumulate more than 55 gallons of hazardous waste in an SAA.[2]

5. Requesting Disposal:

Once the container is full or in accordance with your institution's waste pickup schedule,

contact your Environmental Health and Safety (EH&S) department or a licensed hazardous

waste disposal contractor to arrange for pickup.[2]

Do not dispose of 3-Cyano-4-hydroxybenzoic acid down the drain or in the regular trash.

[5]
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6. Final Disposal Method:

The recommended disposal method for 3-Cyano-4-hydroxybenzoic acid is incineration in

an authorized facility equipped with an afterburner and a flue gas scrubber to handle the

combustion byproducts.[1]

Your licensed waste contractor will ensure that the waste is transported and disposed of in

compliance with all Department of Transportation (DOT) and Environmental Protection

Agency (EPA) regulations.[3][9] While recycling is mentioned as a possibility, incineration is

the specified waste treatment method.[1]

Regulatory Framework
The management of hazardous waste is governed by the Resource Conservation and

Recovery Act (RCRA) at the federal level in the United States, with the EPA responsible for its

implementation.[3][4][9] States may have their own, often more stringent, regulations that must

also be followed.[3] Adherence to these regulations is mandatory and helps protect both human

health and the environment.[5][9]

By following these procedures, you can ensure the safe and compliant disposal of 3-Cyano-4-
hydroxybenzoic acid, contributing to a secure laboratory environment and upholding your

commitment to environmental stewardship.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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